Cas no 119-98-2 (dl-Tocol)
dl-Tocol structure
Product Name:dl-Tocol
CAS No:119-98-2
MF:C26H44O2
MW:388.626368522644
CID:171109
PubChem ID:9865117
Update Time:2025-04-19
dl-Tocol Chemical and Physical Properties
Names and Identifiers
-
- 2H-1-Benzopyran-6-ol,3,4-dihydro-2-methyl-2-(4,8,12-trimethyltridecyl)-
- 2-methyl-2-(4,8,12-trimethyltridecyl)-3,4-dihydrochromen-6-ol
- RAC-TOCOL
- 2-methyl-2-(4,8,12-trimethyltridecyl)-3,4-dihydro-2H-chromen-6-ol
- tocol
- Vitamin E Related Compound (2-Methyl-2-(4,8,12-Trimethyltridecyl)-6-Chromanol)
- (2R)-3,4-Dihydro-2-methyl-2-[(4R,8R)-4,8,12-trimethyltridecyl]-2H-1-benzopyran-6-ol
- dl-Tocol
- Desmethyltocopherol
- 6-Hydroxy-2-methyl-2-phytylchroman
- Q27288500
- 2-Methyl-2-(4,8,12-trimethyltridecyl)-6-chromanol
- UNII-S2XEE7OB8X
- 3,4-Dihydro-2-methyl-2-(4,8,12-trimethyltridecyl)-2H-1-benzopyran-6-ol
- MFCD08703020
- S2XEE7OB8X
- 2-Methyl-2-(4,8,12-trimethyltridecyl)-3,4-dihydro-2H-1-benzopyran-6-ol
- (+/-)-Tocol
- 2H-1-Benzopyran-6-ol, 3,4-dihydro-2-methyl-2-(4,8,12-trimethyltridecyl)-
- DTXSID10871602
- Tocol [MI]
- 2-methyl-2-(4,8,12-trimethyltridecyl)chroman-6-ol
- 2-Methyl-2-phytyl-6-chromanol
- 119-98-2
- starbld0003595
- 2-Methyl-2-phytyl-6-hydroxychroman
- DFUSDJMZWQVQSF-UHFFFAOYSA-N
- SCHEMBL74101
- HY-115731
- CS-0202844
-
- Inchi: 1S/C26H44O2/c1-20(2)9-6-10-21(3)11-7-12-22(4)13-8-17-26(5)18-16-23-19-24(27)14-15-25(23)28-26/h14-15,19-22,27H,6-13,16-18H2,1-5H3
- InChI Key: DFUSDJMZWQVQSF-UHFFFAOYSA-N
- SMILES: O1C2C=CC(=CC=2CCC1(C)CCCC(C)CCCC(C)CCCC(C)C)O
Computed Properties
- Exact Mass: 388.33432
- Monoisotopic Mass: 388.334130642g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 28
- Rotatable Bond Count: 12
- Complexity: 421
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 3
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 9.6
- Topological Polar Surface Area: 29.5Ų
Experimental Properties
- Density: 0.938
- Boiling Point: bp0.001 165-175°
- Flash Point: 196.7°C
- Refractive Index: 1.494
- PSA: 29.46
dl-Tocol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci67608-1mL |
(±)-Tocol |
119-98-2 | 98% | 1mL |
¥3061.00 | 2022-04-26 | |
| FUJIFILM | 303-06921-250mg |
dl-Tocol |
119-98-2 | 250mg |
JPY 36000 | 2023-09-15 | ||
| Larodan | 60-1014-8-50mg |
Tocol (rac), 50mg/ml |
119-98-2 | >95% | 50mg |
€300.00 | 2025-03-07 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | Y19168-50mg |
2H-1-Benzopyran-6-ol,3,4-dihydro-2-methyl-2-(4,8,12-trimethyltridecyl)- |
119-98-2 | 95% | 50mg |
¥6000.0 | 2024-07-18 | |
| TRC | T220190-25mg |
Tocol |
119-98-2 | 25mg |
$173.00 | 2023-05-17 | ||
| TRC | T220190-100mg |
Tocol |
119-98-2 | 100mg |
$603.00 | 2023-05-17 | ||
| TRC | T220190-250mg |
Tocol |
119-98-2 | 250mg |
$ 1200.00 | 2023-09-06 |
dl-Tocol Related Literature
-
Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
-
Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
-
Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
-
M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
-
Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
119-98-2 (dl-Tocol) Related Products
- 59-02-9(Vitamin E)
- 10191-41-0(DL-alpha-Tocopherol)
- 2074-53-5(rel-α-Vitamin E)
- 148-03-8(b-Tocopherol (Racemic Mixture))
- 54-28-4(γ-Tocopherol)
- 1406-18-4(2,5,7,8-Tetramethyl-2-(4,8,12-trimethyltridecyl)chroman-6-ol)
- 16698-35-4(b-Tocopherol)
- 119-13-1(δ-Tocopherol (>90%))
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
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